Cas no 54001-35-3 (Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-)

• Product Name: Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
• CAS No: 54001-35-3
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 1587202
• Update Time: 2024-09-12

Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-

• Inchi： 1S/C13H12BrNO2S/c1-8-12(11(16)7-14)18-13(15-8)9-3-5-10(17-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： GQHCUHZCLRQOKI-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C2=CC=C(OC)C=C2)=NC=1C)CBr

Computed Properties

• Exact Mass: 324.97726

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Melting Point: 90-91 °C(Solv: ethanol (64-17-5))
• Boiling Point: 441.6±55.0 °C(Predicted)
• PSA: 39.19
• pka: 1.32±0.10(Predicted)